Cas no 88166-58-9 (3-Pyridinamine, 6-[(4-chlorophenyl)methoxy]-)

3-Pyridinamine, 6-[(4-chlorophenyl)methoxy]- structure
88166-58-9 structure
Product Name:3-Pyridinamine, 6-[(4-chlorophenyl)methoxy]-
CAS No:88166-58-9
MF:C12H11ClN2O
MW:234.68154168129
CID:642639
PubChem ID:580409
Update Time:2025-04-19

3-Pyridinamine, 6-[(4-chlorophenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinamine, 6-[(4-chlorophenyl)methoxy]-
    • 6-[(4-chlorophenyl)methoxy]pyridin-3-amine
    • DTXSID50342280
    • AKOS014460091
    • 88166-58-9
    • 5-Amino-2-[p-chlorobenzyloxy]pyridine
    • 5-amino-2-(4-chlorobenzyloxy)pyridine
    • SCHEMBL5652119
    • 6-[(4-Chlorobenzyl)oxy]-3-pyridinamine #
    • Inchi: 1S/C12H11ClN2O/c13-10-3-1-9(2-4-10)8-16-12-6-5-11(14)7-15-12/h1-7H,8,14H2
    • InChI Key: QPEWXCPZBIEGIP-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)COC1C=CC(=CN=1)N

Computed Properties

  • Exact Mass: 234.0559907g/mol
  • Monoisotopic Mass: 234.0559907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 48.1Ų
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